Cas no 5959-36-4 (Ethyl 4-aminobutanoate)

• Product Name: Ethyl 4-aminobutanoate
• CAS No: 5959-36-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD00175692
• CID: 338134
• PubChem ID: 23365
• Update Time: 2025-10-29

Ethyl 4-aminobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminobutanoate
• Butanoic acid, 4-amino-, ethyl ester
• 4-amino-butanoic acid ethyl ester
• 4-amino-n-butyric acid ethyl ester
• ethyl 4-aminobutanoate hydrochloride
• Ethyl 4-aminobutyrate
• 4-Aminobutyric acid ethyl ester
• MFCD00175692
• EN300-33964
• ETHYL .GAMMA.-AMINOBUTYRATE
• CCG-36562
• 4-amino-butyric acid ethyl ester
• NSC40245
• NCI60_003776
• Q27252208
• Ethyl gamma-aminobutyrate
• CHEMBL1741856
• 1BW5958A8H
• A869168
• 4-Aminobutanoic acid ethyl ester
• .GAMMA.-AMINOBUTYRIC ACID ETHYL ESTER
• NCGC00096583-01
• gamma-Aminobutyric acid ethyl ester
• NCIStruc2_000247
• NCI40245
• NCGC00013468
• MAFQLJCYFMKEJJ-UHFFFAOYSA-N
• gamma-Aminobutyric acid ethyl ester [MI]
• 5959-36-4
• AKOS017278378
• bmse000973
• ethyl4-aminobutanoate
• DTXSID10208257
• UNII-1BW5958A8H
• NCIStruc1_000047
• .GAMMA.-AMINOBUTYRIC ACID ETHYL ESTER [MI]
• ethyl-4-aminobutyrate
• NCGC00013468-02
• NSC-40245
• SCHEMBL208141
• DTXCID30130748
• DB-351537

• MDL： MFCD00175692
• Inchi： 1S/C6H13NO2/c1-2-9-6(8)4-3-5-7/h2-5,7H2,1H3
• InChI Key： MAFQLJCYFMKEJJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN)=O

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.973
• Boiling Point: 182 ºC
• Flash Point: 55 ºC
• PSA: 52.32000
• LogP: 0.98870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 4-aminobutanoate

Ethyl 4-aminobutanoate (CAS No. 5959-36-4): An Overview of Its Properties, Applications, and Recent Research

Ethyl 4-aminobutanoate (CAS No. 5959-36-4) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as ethyl 4-aminobutyrate, is an ester derivative of 4-aminobutyric acid (GABA), a key neurotransmitter in the central nervous system. Its unique chemical structure and properties make it a valuable component in various research and industrial processes.

Chemical Structure and Properties

Ethyl 4-aminobutanoate has the molecular formula C₆H₁₃NO₂ and a molecular weight of approximately 131.17 g/mol. The compound is characterized by its ester functional group (-COOEt) and an amino group (-NH₂) attached to a four-carbon chain. This combination of functional groups imparts unique chemical properties, such as solubility in both polar and non-polar solvents, making it suitable for a variety of applications.

The compound is typically a colorless liquid with a mild, characteristic odor. It is stable under normal conditions but can undergo hydrolysis in the presence of strong acids or bases, yielding ethanol and 4-aminobutyric acid (GABA). The solubility of Ethyl 4-aminobutanoate in water is moderate, and it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

Synthesis and Production

The synthesis of Ethyl 4-aminobutanoate can be achieved through several methods. One common approach involves the esterification of 4-aminobutyric acid with ethanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds via the following steps:

• Nucleophilic attack by the hydroxyl group of ethanol on the carbonyl carbon of 4-aminobutyric acid.
• Formation of a tetrahedral intermediate.
• Proton transfer and subsequent elimination of water to form the ester bond.

An alternative method involves the reaction of ethyl chloroacetate with ammonia or ammonium hydroxide to form the intermediate ethyl 2-aminoacetate, which is then reduced to produce Ethyl 4-aminobutanoate. This method offers higher yields and better control over product purity.

Applications in Research and Industry

Ethyl 4-aminobutanoate finds extensive use in various research and industrial applications due to its unique chemical properties. In the field of medicinal chemistry, it serves as an important intermediate in the synthesis of drugs targeting the central nervous system (CNS). For instance, it is used in the development of GABA receptor modulators, which have potential therapeutic applications in treating neurological disorders such as epilepsy, anxiety, and sleep disorders.

In addition to its role in drug development, Ethyl 4-aminobutanoate is also utilized in polymer science for the synthesis of functional polymers with specific properties. The amino group can be used to introduce reactive sites for further modification or cross-linking reactions, making it valuable for creating materials with tailored characteristics.

Ethyl 4-aminobutanoate has also been explored for its potential as a bioactive compound. Recent studies have shown that it can exhibit antimicrobial activity against certain bacteria and fungi. This property makes it a promising candidate for developing new antimicrobial agents or coatings for medical devices.

Recent Research Developments

The ongoing research on Ethyl 4-aminobutanoate continues to uncover new applications and insights into its biological activities. A recent study published in the Journal of Medicinal Chemistry investigated the use of Ethyl 4-aminobutanoate-derived compounds as potential inhibitors of enzymes involved in neurodegenerative diseases. The results showed that these compounds exhibited significant inhibitory activity against specific enzymes, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease.

In another study published in Biomaterials Science, researchers explored the use of Ethyl 4-aminobutanoate-based polymers for drug delivery applications. The study demonstrated that these polymers could effectively encapsulate and release therapeutic agents over extended periods, offering improved pharmacokinetics and reduced side effects compared to traditional drug delivery systems.

The environmental impact of chemicals is an increasingly important consideration in their development and use. A recent study published in Environmental Science & Technology evaluated the biodegradability and environmental fate of Ethyl 4-aminobutanoate. The results indicated that the compound is readily biodegradable under aerobic conditions, reducing its potential for long-term environmental accumulation.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While Ethyl 4-aminobutanoate is generally considered safe when used under appropriate conditions, proper precautions should be taken to ensure safe handling and storage. It is recommended to handle this compound in well-ventilated areas to avoid inhalation of vapors. Protective gloves and eyewear should be worn to prevent skin contact and eye irritation. In case of accidental exposure, immediate medical attention should be sought.

The material safety data sheet (MSDS) for Ethyl 4-aminobutanoate provides detailed information on its physical properties, health effects, first aid measures, fire-fighting measures, accidental release measures, handling and storage guidelines, exposure controls/personal protection, physical and chemical properties, stability/reactivity data, toxicological information, ecological information, disposal considerations, transport information, regulatory information, and other relevant safety data.

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